Cas no 30299-08-2 (clinofibrate)

clinofibrate Properties

Names and Identifiers

• clinofibrate
• 2,2’-(4,4’-cyclohexylidenediphenoxy)-2,2’-dimethyldibutyricacid
• 2,2’-cyclohexane-1,1-diylbis(p-phenyleneoxy)bis-(2-methyl-butyricaci
• 2,2’-cyclohexane-1,1-diylbis(p-phenyleneoxy)bis(2-methylbutyricacid)
• lipoclin
• 2,2'-(cyclohexylidenebis(4,1-phenyleneoxy))bis(2-methyl)-butanoic acid
• CLINOFIBRATE(FORR&DONLY)
• 1,1-Bis[4'-(1''-carboxy-1''-methylpropoxy)phenyl]cyclohexane
• S-8527
• 2-[4-[1-[4-(2-carboxybutan-2-yloxy)phenyl]cyclohexyl]phenoxy]-2-methylbutanoic acid
• 2,2'-(4,4'-Cyclohexylidenediphenoxy)-2,2'-dimethyldibutanoic Acid
• BCP13269
• 2,2'-Cyclohexane-1,1-diylbis(p-phenyleneoxy)bis(2-methylbutyric acid)
• S 8527
• HY-13528
• Clinofibrato [INN-Spanish]
• 2,2'-(4,4'-Cyclohexylidenediphenoxy)-2,2'-dimethyldibutyric acid
• CLINOFIBRATE [MART.]
• AC-4728
• CS-6464
• SW220029-1
• SR-01000944983-1
• 2-(4-{1-[4-(1-carboxy-1-methylpropoxy)phenyl]cyclohexyl}phenoxy)-2-methylbutanoic acid
• Clinofibrate (JP17/INN)
• AKOS015896391
• MFCD00865769
• Lipoclin (TN)
• 2,2'-((Cyclohexane-1,1-diylbis(4,1-phenylene))bis(oxy))bis(2-methylbutanoic acid)
• UNII-0374EZJ8CU
• AS-13842
• Clinofibrate [INN:JAN]
• CLINOFIBRATE [MI]
• SY053083
• A876238
• Q4116993
• Clinofibrato
• Clinofibratum [INN-Latin]
• DB09006
• Clinofibratum
• HMS3656N09
• MLS006010186
• SR-01000944983
• 0374EZJ8CU
• CLINOFIBRATE [JAN]
• CHEMBL1897738
• C3100
• BRN 2230067
• 2,2'-Dimethyl-2,2'-(4,4'-cyclohexylidendiphenoxy)dibuttersaeure
• Tox21_112457_1
• Tox21_112457
• s2664
• Butyric acid, 2,2'-cyclohexane-1,1-diylbis(p-phenyleneoxy)bis-(2-methyl-
• NCGC00167453-02
• CLINOFIBRATE [WHO-DD]
• NCGC00167453-01
• SMR004701292
• CLINOFIBRATE [INN]
• DTXCID4026638
• SCHEMBL31290
• (2S,2'S)-2,2'-(4,4'-(cyclohexane-1,1-diyl)bis(4,1-phenylene))bis(oxy)bis(2-methylbutanoic acid)
• D01300
• 2,2 inverted exclamation mark -[[Cyclohexane-1,1-diylbis(4,1-phenylene)]bis(oxy)]bis(2-methylbutanoic Acid)
• CCG-269436
• 2,2'-(Cyclohexylidenebis(4,1-phenyleneoxy))bis(2-methylbutanoic acid)
• butanoic acid, 2,2'-[cyclohexylidenebis(4,1-phenyleneoxy)]bis[2-methyl-
• 30299-08-2
• FT-0659309
• DTXSID6046638
• CAS-30299-08-2
• NCGC00167453-03
• C74555
• CHEBI:31412
• 2,2'-(Cyclohexylidenebis(p-phenyleneoxy))bis(2-methylbutyric acid)
• Butanoic acid, 2,2'-(cyclohexylidenebis(4,1-phenyleneoxy))bis(2-methyl-
• BRD-A90625545-001-02-0
• Clinofibrate (JP18/INN)
• 1,1-Bis[4'-(1''-carboxy-1''-methylpropoxy)phenyl]cyclohexane; 2,2'-[Cyclohexylidenebis(4,1-phenyleneoxy)]bis[2-methyl-butanoic Acid; Lipoclin; S 8527;
• SBI-0654068.0001
• +Expand

• MDL： MFCD00865769
• InChIKey： BMOVQUBVGICXQN-UHFFFAOYSA-N
• Inchi： InChI=1S/C28H36O6/c1-5-26(3,24(29)30)33-22-14-10-20(11-15-22)28(18-8-7-9-19-28)21-12-16-23(17-13-21)34-27(4,6-2)25(31)32/h10-17H,5-9,18-19H2,1-4H3,(H,29,30)(H,31,32)
• SMILES： CCC(OC1=CC=C(C2(C3=CC=C(OC(CC)(C)C(O)=O)C=C3)CCCCC2)C=C1)(C)C(O)=O

Computed Properties

• Exact Mass: 468.25100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 468.251189
• Heavy Atom Count: 34
• Complexity: 633
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.5
• Topological Polar Surface Area: 93.1

Experimental Properties

• LogP: 6.20100
• PSA: 93.06000
• Merck: 2357
• Refractive Index: 1.4482 (estimate)
• Boiling Point: 613.8°C at 760 mmHg
• Melting Point: 142.0 to 146.0 deg-C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 198.1 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 30 mg/mL(64.02 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Density: 1.1005 (rough estimate)